Cas no 1020971-01-0 (2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide)

• Product name: 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide
• CAS No: 1020971-01-0
• MF: C₁₁H₁₀BrNO₄S₂
• MW: 364.235399723053
• CID: 5445163

2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)sulfonyl-N-(furan-2-ylmethyl)acetamide
• 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C11H10BrNO4S2/c12-9-3-4-11(18-9)19(15,16)7-10(14)13-6-8-2-1-5-17-8/h1-5H,6-7H2,(H,13,14)
• InChI Key： PUTOGWHOMLFQQN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CS(C1SC(Br)=CC=1)(=O)=O

Additional information on 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide

Introduction to 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide (CAS No. 1020971-01-0)

2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide (CAS No. 1020971-01-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bromothiophene sulfonamide, is characterized by its unique structural features, which include a bromothiophene moiety and a furan-substituted acetamide group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide is defined by the presence of a sulfonyl group linking the bromothiophene and acetamide moieties. The bromine atom in the thiophene ring and the furan substituent on the acetamide group are key functional groups that influence the compound's reactivity and biological properties. The sulfonyl group, in particular, is known for its ability to form strong hydrogen bonds and participate in various chemical reactions, which can enhance the compound's binding affinity to biological targets.

Recent studies have explored the potential of 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. This finding is particularly significant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options with fewer side effects.

The synthesis of 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide typically involves multi-step reactions, including sulfonation, substitution, and coupling reactions. The choice of synthetic route can significantly impact the yield and purity of the final product. Researchers have optimized various synthetic methods to improve efficiency and scalability, making it feasible for large-scale production in pharmaceutical settings.

In preclinical studies, 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan-2-yl)methyl]acetamide has shown promising results in both in vitro and in vivo models. For example, it has been tested in cell cultures to evaluate its cytotoxicity and selectivity towards cancer cells. The compound has demonstrated high selectivity for cancer cells over normal cells, which is a crucial factor for minimizing adverse effects in patients. In animal models, it has been shown to effectively inhibit tumor growth without causing significant toxicity.

The pharmacokinetic properties of 2-[(5-bromothiophen-2-yl)sulfonyl]-N-[(furan--2-y)methyl]acetamide have also been studied to assess its suitability for clinical development. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that it reaches its intended target tissues at therapeutic concentrations with minimal side effects.

In conclusion, 2-([5-bromothiophen-------------n-y])sulfonyl]n-[(furan--y)methy)acetamide], CAS No. 10, is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.